Cas no 223124-82-1 (Benzothiazole,6-methyl-7-nitro-)

Benzothiazole,6-methyl-7-nitro- structure
223124-82-1 structure
Product Name:Benzothiazole,6-methyl-7-nitro-
CAS No:223124-82-1
MF:C8H6N2O2S
MW:194.210440158844
CID:244477
Update Time:2024-01-26

Benzothiazole,6-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-methyl-7-nitro-
    • 6-Methyl-7-nitrobenzothiazole
    • Benzothiazole, 6-methyl-7-nitro- (9CI)
    • Benzothiazole, 6-methyl-7-nitro-
    • Inchi: 1S/C8H6N2O2S/c1-5-2-3-6-8(13-4-9-6)7(5)10(11)12/h2-4H,1H3
    • InChI Key: WAVWQLSYUSOXHU-UHFFFAOYSA-N
    • SMILES: S1C2=C([N+]([O-])=O)C(C)=CC=C2N=C1

Computed Properties

  • Exact Mass: 194.01508
  • Monoisotopic Mass: 194.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2

Experimental Properties

  • Density: 1.445±0.06 g/cm3(Predicted)
  • Boiling Point: 338.2±22.0 °C(Predicted)
  • PSA: 56.03
  • pka: -1.81±0.30(Predicted)
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